Cas no 1780105-34-1 (2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine)

• Product Name: 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine
• CAS No: 1780105-34-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5304120
• Update Time: 2026-03-10

2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-oxabicyclo[2.1.1]hexan-4-ylmethanamine
• {2-oxabicyclo[2.1.1]hexan-4-yl}methanamine
• 1-[(1s,4s)-2-oxabicyclo[2.1.1]hexan-4-yl]methanamine
• 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine

• Inchi： 1S/C6H11NO/c7-3-6-1-5(2-6)8-4-6/h5H,1-4,7H2
• InChI Key： NVHRHGWRVNFFIB-UHFFFAOYSA-N
• SMILES： O1CC2(CN)CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• XLogP3: -0.4
• Topological Polar Surface Area: 35.2

Additional information on 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine

Comprehensive Overview of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine (CAS No. 1780105-34-1): Properties, Applications, and Innovations

The compound 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine (CAS No. 1780105-34-1) is a structurally unique bicyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive bicyclo[2.1.1]hexane scaffold, combined with an oxa-bridge and a methanamine functional group, makes it a versatile intermediate for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine is its role in fragment-based drug design (FBDD). The compound's rigid bicyclic structure offers a unique spatial orientation, which is highly sought after in modulating protein-protein interactions (PPIs). Recent studies highlight its utility in developing small-molecule inhibitors for challenging targets like GPCRs and kinases, addressing unmet medical needs in oncology and neurology. This aligns with the surge in searches for "new kinase inhibitors 2024" and "GPCR drug development," reflecting industry demand for innovative scaffolds.

From a synthetic chemistry perspective, the preparation of CAS No. 1780105-34-1 often involves ring-closing metathesis or photocatalyzed cycloadditions, methods that resonate with the green chemistry movement. Laboratories are optimizing routes to improve atom economy and reduce hazardous waste, responding to the global push for sustainable manufacturing. The compound's chiral centers also make it a candidate for asymmetric catalysis, a hot topic in organic chemistry forums and publications.

In material science, derivatives of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine have shown promise as crosslinking agents for high-performance polymers. Its ability to introduce both rigidity and polarity into polymer backbones is being explored for biodegradable plastics and self-healing materials, areas dominating sustainability-focused research. This connects with trending queries like "smart polymers 2024" and "eco-friendly adhesives," demonstrating its multidisciplinary relevance.

Analytical characterization of this compound typically employs advanced techniques such as LC-MS/MS and NMR crystallography, ensuring precise quality control for regulatory submissions. The pharmaceutical industry's shift toward continuous manufacturing has further increased demand for reliable analytical standards like 1780105-34-1, as seen in the rise of searches for "HPLC methods for bicyclic amines."

Looking ahead, the integration of AI-driven molecular modeling with experimental data is accelerating the exploration of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine's applications. Virtual screening campaigns leveraging its three-dimensional diversity are identifying new therapeutic avenues, coinciding with increased public interest in "computational drug discovery tools." As patent landscapes evolve, this compound continues to feature in filings related to next-generation therapeutics and advanced material science, solidifying its position as a valuable chemical entity.